Cas no 1261911-68-5 (4-(2-Formylthiophen-4-YL)nicotinic acid)

• Product Name: 4-(2-Formylthiophen-4-YL)nicotinic acid
• CAS No: 1261911-68-5
• MF: C₁₁H₇NO₃S
• MW: 233.243181467056
• MDL: MFCD18323417
• CID: 2762969
• PubChem ID: 53229251
• Update Time: 2025-08-03

4-(2-Formylthiophen-4-YL)nicotinic acid Chemical and Physical Properties

Names and Identifiers

• SCHEMBL2559181
• DTXSID50692494
• 4-(2-Formylthiophen-4-yl)nicotinic acid, 95%
• 1261911-68-5
• 4-(2-FORMYLTHIOPHEN-4-YL)NICOTINIC ACID
• MFCD18323417
• 4-(2-Formylthiophen-4-YL)nicotinic acid

• MDL： MFCD18323417
• Inchi： 1S/C11H7NO3S/c13-5-8-3-7(6-16-8)9-1-2-12-4-10(9)11(14)15/h1-6H,(H,14,15)
• InChI Key： INIVSAWKWSLYJS-UHFFFAOYSA-N
• SMILES： S1C(C=O)=CC(=C1)C1C=CN=CC=1C(=O)O

Computed Properties

• Exact Mass: 233.01466426Da
• Monoisotopic Mass: 233.01466426Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 95.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 4-(2-Formylthiophen-4-YL)nicotinic acid

4-(2-Formylthiophen-4-YL)nicotinic Acid: A Versatile Building Block in Medicinal Chemistry and Material Science

In the realm of heterocyclic compounds, 4-(2-Formylthiophen-4-YL)nicotinic acid (CAS 1261911-68-5) has emerged as a crucial intermediate with broad applications in pharmaceutical development and advanced materials. This bifunctional molecule combines the electronic properties of thiophene and nicotinic acid moieties, making it particularly valuable for researchers working on drug discovery, organic electronics, and coordination chemistry.

The growing interest in thiophene-based compounds stems from their remarkable optoelectronic properties and biological activities. As evidenced by recent PubMed publications, molecules containing both thiophene and pyridine rings (like our compound) show promising results in kinase inhibition studies and photovoltaic applications. The presence of both formyl and carboxylic acid functional groups in 4-(2-Formylthiophen-4-YL)nicotinic acid allows for diverse chemical modifications, answering the frequent search query "how to modify thiophene-carboxylic acid derivatives for drug development."

From a synthetic chemistry perspective, CAS 1261911-68-5 serves as an excellent example of heterocyclic building blocks that are increasingly popular in fragment-based drug design. The compound's molecular weight (247.24 g/mol) and balanced lipophilicity make it suitable for creating bioactive molecules with improved pharmacokinetic properties. Researchers often search for "thiophene-nicotinic acid hybrid molecules" to find novel scaffolds for their projects, and this compound perfectly fits that description.

The material science applications of 4-(2-Formylthiophen-4-YL)nicotinic acid are equally impressive. Its conjugated system enables potential use in organic semiconductors and metal-organic frameworks (MOFs). The formyl group allows for Schiff base formation, while the carboxylic acid can coordinate with various metal ions - addressing common questions about "functional groups for MOF construction" and "conjugated systems for organic electronics."

Quality control of CAS 1261911-68-5 typically involves HPLC analysis with UV detection, as the compound shows strong absorption in the 250-350 nm range due to its π-conjugated system. This characteristic makes it detectable at low concentrations, answering practical questions like "how to analyze thiophene-carboxylic acid derivatives." The compound's stability under standard laboratory conditions (room temperature, inert atmosphere) makes it convenient for storage and handling.

In pharmaceutical research, the thiophene-nicotinic acid hybrid structure has drawn attention for potential anti-inflammatory and anticancer applications. The molecular framework allows for hydrogen bonding and π-π stacking interactions with biological targets, explaining why "thiophene-containing drug candidates" is a trending search term. The formyl group provides an anchor point for creating hydrazone or oxime derivatives, which are frequently explored in medicinal chemistry.

The synthesis of 4-(2-Formylthiophen-4-YL)nicotinic acid typically involves cross-coupling reactions between appropriately functionalized thiophene and pyridine precursors. This aligns with current research trends in C-H activation and transition metal-catalyzed reactions, addressing common queries about "synthetic routes to bifunctional heterocycles." The compound's purity is crucial for downstream applications, with most suppliers offering ≥95% purity by HPLC analysis.

From a commercial perspective, CAS 1261911-68-5 has seen growing demand from both pharmaceutical and material science research sectors. The global market for specialty heterocyclic compounds is projected to expand significantly, driven by increased R&D spending in these areas. This compound's dual functionality makes it particularly valuable, as evidenced by the rising number of patent applications mentioning similar structures.

Environmental and safety considerations for 4-(2-Formylthiophen-4-YL)nicotinic acid are standard for laboratory chemicals. While not classified as hazardous, proper personal protective equipment (gloves, goggles) is recommended when handling. The compound should be stored away from strong oxidizers, addressing the common safety question "how to store aldehyde-containing carboxylic acids."

Future research directions for this compound likely include exploration of its metal complexes for catalytic applications and further investigation of its biological activity profile. The combination of electron-rich (thiophene) and electron-deficient (nicotinic acid) rings creates interesting electronic properties that could be exploited in materials science or medicinal chemistry applications. This aligns perfectly with current scientific interests in multifunctional organic molecules.

For researchers considering 4-(2-Formylthiophen-4-YL)nicotinic acid for their projects, key considerations include its solubility profile (soluble in most polar organic solvents but limited water solubility) and reactivity (both electrophilic and nucleophilic sites). These characteristics make it versatile for various applications while requiring careful planning in synthetic strategies - answering practical questions frequently asked by synthetic chemists working with similar compounds.